Cas no 4142-98-7 (Ethyl 3,5-dihydroxybenzoate)

• Product Name: Ethyl 3,5-dihydroxybenzoate
• CAS No: 4142-98-7
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00020122
• CID: 331232
• PubChem ID: 24878515
• Update Time: 2025-04-19

Ethyl 3,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dihydroxybenzoate
• Benzoic acid,3,5-dihydroxy-, ethyl ester
• MS-9823
• APHYVLPIZUVDTK-UHFFFAOYSA-N
• 3,5-dihydroxy benzoic acid ethyl ester
• MFCD00020122
• CS-0197219
• AC-14420
• HY-W131227
• Q27459840
• FT-0635150
• AKOS015889567
• ethyl 3,5-dihydroxy benzoate
• CHEMBL448695
• A825553
• Benzoic acid, 3,5-dihydroxy-, ethyl ester
• 3,5-dihydroxy-benzoic acid ethyl ester
• Ethyl 3,5-dihydroxybenzoate, 97%
• 3,5-dihydroxybenzoic acid ethyl ester
• [1,1'-Biphenyl]-4-methanamine, N,N-dimethyl-
• Ethyl-3,5-dihydroxy-benzoate
• SCHEMBL39026
• BDBM50428391
• ethyl-3,5-dihydroxybenzoate
• 4142-98-7
• DB-049754
• ETHYL3,5-DIHYDROXYBENZOATE
• DTXSID10961673
• ethyl 3,5-dihydroxybenzoate;3,5-dihydroxybenzoic acid ethyl ester;

• MDL： MFCD00020122
• Inchi： 1S/C9H10O4/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5,10-11H,2H2,1H3
• InChI Key： APHYVLPIZUVDTK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 382.126382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 127-130 °C (lit.)
• Boiling Point: 356.2°C at 760 mmHg
• Flash Point: 146.1°C
• Refractive Index: 1.573
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• PSA: 66.76000
• LogP: 1.27450

Ethyl 3,5-dihydroxybenzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• RTECS：DG8576840
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters